Cas no 147622-13-7 (3-Thiophenecarbonitrile,2-acetyl-)

• Product Name: 3-Thiophenecarbonitrile,2-acetyl-
• CAS No: 147622-13-7
• MF: C₇H₅NOS
• MW: 151.185700178146
• CID: 100728
• PubChem ID: 45085804
• Update Time: 2025-04-18

3-Thiophenecarbonitrile,2-acetyl- Chemical and Physical Properties

Names and Identifiers

• 3-Thiophenecarbonitrile,2-acetyl-
• 2-ACETYL-3-THIOPHENECARBONITRILE
• 3-Thiophenecarbonitrile, 2-acetyl- (9CI)
• SCHEMBL506452
• 2-Acetylthiophene-3-carbonitrile
• 3-Thiophenecarbonitrile, 2-acetyl-
• 2-Acetyl-3-cyanothiophene
• EN300-7644166
• AVWLGXNRCRGYRJ-UHFFFAOYSA-N
• A937793
• 147622-13-7

• Inchi： 1S/C7H5NOS/c1-5(9)7-6(4-8)2-3-10-7/h2-3H,1H3
• InChI Key： AVWLGXNRCRGYRJ-UHFFFAOYSA-N
• SMILES： S1C=CC(C#N)=C1C(C)=O

Computed Properties

• Exact Mass: 151.00925
• Monoisotopic Mass: 151.009
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 69.1A^2

Experimental Properties

• PSA: 40.86

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones